Cas no 2361862-86-2 (N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide)

• Product Name: N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• CAS No: 2361862-86-2
• MF: C₁₈H₂₁N₅O₂
• MW: 339.391643285751
• CID: 6331818
• PubChem ID: 145905251
• Update Time: 2025-07-25

N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[3-(4-methyl-4H-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl}prop-2-enamide
• N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide
• 2361862-86-2
• EN300-26608274
• Z3295411450

• Inchi： 1S/C18H21N5O2/c1-3-16(24)20-15-8-6-13(7-9-15)18(25)23-10-4-5-14(11-23)17-21-19-12-22(17)2/h3,6-9,12,14H,1,4-5,10-11H2,2H3,(H,20,24)
• InChI Key： LBXQFWPEURAZTG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)NC(C=C)=O)N1CCCC(C2=NN=CN2C)C1

Computed Properties

• Exact Mass: 339.16952493g/mol
• Monoisotopic Mass: 339.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80.1Ų

Additional information on N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide

Comprehensive Overview of N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361862-86-2)

The compound N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide (CAS No. 2361862-86-2) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a piperidine core with a 4-methyl-1,2,4-triazole moiety and an acrylamide functional group, making it a versatile candidate for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor, which aligns with current trends in targeting protein kinases for cancer and autoimmune disease treatments.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in precision medicine and personalized therapies. The N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide structure exhibits promising binding affinity to specific kinase targets, as highlighted in computational docking studies. This aligns with frequently searched topics such as "kinase inhibitor design" and "structure-activity relationship (SAR) optimization," which are critical for researchers exploring novel therapeutics.

The acrylamide group in this compound is noteworthy for its potential to form covalent bonds with cysteine residues in target proteins, a mechanism exploited by FDA-approved drugs like ibrutinib. This feature has sparked discussions in forums and publications about "covalent drug discovery" and "irreversible inhibitors," further elevating the relevance of CAS No. 2361862-86-2. Additionally, the 4-methyl-1,2,4-triazole ring contributes to metabolic stability, addressing common challenges in drug bioavailability and half-life extension.

From a synthetic perspective, the preparation of N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are frequently searched by chemists seeking efficient protocols for high-yield synthesis. The compound’s CAS registry number (2361862-86-2) serves as a unique identifier in chemical databases, facilitating patent searches and literature reviews.

Ongoing research into this molecule also intersects with hot topics like "AI-driven drug design" and "fragment-based screening." Computational tools have been employed to predict its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity), a critical step in preclinical development. Such analyses are increasingly popular among pharmaceutical scientists optimizing lead compounds for clinical trials.

In summary, N-[4-[3-(4-Methyl-1,2,4-triazol-3-yl)piperidine-1-carbonyl]phenyl]prop-2-enamide represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential applications in targeted therapy, positions it as a subject of continued investigation. As the scientific community delves deeper into kinase signaling pathways and covalent inhibition strategies, this compound may emerge as a key player in next-generation therapeutics.